Cas no 2137634-64-9 (Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]-)

• Product Name: Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]-
• CAS No: 2137634-64-9
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5278494
• Update Time: 2025-10-28

Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]-

• Inchi： 1S/C9H8BrClO/c10-8-3-1-2-6(9(8)11)4-7-5-12-7/h1-3,7H,4-5H2
• InChI Key： OGFCTUZLTYTIKA-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC(Br)=C1Cl

Additional information on Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]-

Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl]: A Comprehensive Overview

Oxirane, also known as epoxide, is a three-membered cyclic ether with the general formula C₂H₄O. The compound in question, Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] (CAS No. 2137634-64-9), is a specific derivative of oxirane that incorporates a substituted phenyl group. This compound has garnered attention in the field of organic chemistry due to its unique structure and potential applications in drug discovery and materials science.

The molecular structure of Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] consists of an epoxide ring attached to a benzene ring that is substituted with bromine and chlorine atoms at the 3 and 2 positions, respectively. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anticancer agents.

One of the most notable advancements in the study of this compound involves its use in click chemistry reactions. Researchers have demonstrated that Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] can undergo efficient cycloaddition reactions with azides and alkynes, leading to the formation of diverse heterocyclic structures. These findings have significant implications for drug design, as they enable the rapid assembly of complex molecular architectures with potential therapeutic applications.

In addition to its synthetic utility, Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] has been investigated for its biological activity. Preclinical studies have shown that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research, providing insights into its mechanism of action.

The synthesis of Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] typically involves a two-step process: first, the preparation of the substituted benzyl alcohol derivative; second, its conversion into the corresponding epoxide via an oxidation reaction. Recent optimizations in these steps have improved both the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and behavior of Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] in different ecosystems is crucial. Studies have shown that this compound undergoes rapid degradation under aerobic conditions due to its reactive epoxide ring. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, Oxirane, 2-[(3-bromo-2-chlorophenyl)methyl] is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.